Cas no 2243514-99-8 ((2S,3R)-3-Bromooxolane-2-carbonitrile)

• Product Name: (2S,3R)-3-Bromooxolane-2-carbonitrile
• CAS No: 2243514-99-8
• MF: C₅H₆BrNO
• MW: 176.01124048233
• CID: 6168309
• PubChem ID: 138040167
• Update Time: 2025-07-23

(2S,3R)-3-Bromooxolane-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3S)-3-bromooxolane-2-carbonitrile
• (2S,3R)-3-Bromooxolane-2-carbonitrile
• EN300-6487933
• 2243514-99-8

• Inchi： 1S/C5H6BrNO/c6-4-1-2-8-5(4)3-7/h4-5H,1-2H2/t4-,5+/m1/s1
• InChI Key： RGNBBGYKBYBZLZ-UHNVWZDZSA-N
• SMILES： Br[C@H]1[C@H](C#N)OCC1

Computed Properties

• Exact Mass: 174.96328g/mol
• Monoisotopic Mass: 174.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 33Ų

Additional information on (2S,3R)-3-Bromooxolane-2-carbonitrile

Comprehensive Overview of (2S,3R)-3-Bromooxolane-2-carbonitrile (CAS No. 2243514-99-8)

(2S,3R)-3-Bromooxolane-2-carbonitrile (CAS No. 2243514-99-8) is a chiral compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. Its unique structural features, including the bromine and nitrile functional groups, make it a versatile intermediate for the synthesis of complex molecules. The compound's stereochemistry, denoted by the (2S,3R) configuration, is particularly valuable for asymmetric synthesis, a hot topic in modern chemistry due to its applications in drug development and material science.

In recent years, the demand for chiral building blocks like (2S,3R)-3-Bromooxolane-2-carbonitrile has surged, driven by the growing interest in enantioselective catalysis and green chemistry. Researchers are increasingly exploring sustainable methods to synthesize such compounds, aligning with global trends toward environmentally friendly processes. The compound's oxolane (tetrahydrofuran) ring further enhances its utility, as this moiety is prevalent in bioactive molecules and natural products.

The nitrile group in (2S,3R)-3-Bromooxolane-2-carbonitrile offers a reactive handle for further functionalization, making it a sought-after intermediate in medicinal chemistry. For instance, nitriles are often converted into carboxylic acids, amides, or heterocycles, which are common motifs in FDA-approved drugs. This versatility has led to a spike in searches for "nitrile-containing chiral intermediates" and "bromo-substituted oxolanes" in academic and industrial databases.

Another area of interest is the compound's potential role in peptide mimetics and protease inhibitors, which are critical in the development of therapeutics for diseases like COVID-19 and cancer. The bromine atom can serve as a leaving group in nucleophilic substitution reactions, enabling the construction of diverse molecular architectures. This property has made (2S,3R)-3-Bromooxolane-2-carbonitrile a subject of study in fragment-based drug design, a trending approach in pharmaceutical research.

From a technical standpoint, the synthesis and purification of (2S,3R)-3-Bromooxolane-2-carbonitrile require careful optimization to ensure high enantiomeric purity. Techniques such as chiral HPLC and NMR spectroscopy are commonly employed to characterize the compound, addressing the needs of quality control in API (Active Pharmaceutical Ingredient) manufacturing. These methodologies are frequently searched by chemists seeking reliable protocols for chiral analysis.

In summary, (2S,3R)-3-Bromooxolane-2-carbonitrile (CAS No. 2243514-99-8) is a multifaceted compound with broad applications in asymmetric synthesis, drug discovery, and materials science. Its relevance to contemporary research themes, such as green chemistry and enantioselective catalysis, ensures its continued prominence in scientific literature and industrial workflows. As the demand for chiral intermediates grows, this compound is poised to remain a key player in advancing synthetic methodologies and therapeutic innovations.